N-(2-(4-Chloro-phenyl)-1-phenethylcarbamoyl-vinyl)-4-methyl-benzamide

• IUPAC Name: N-[(Z)-1-(4-chlorophenyl)-3-oxo-3-(2-phenylethylamino)prop-1-en-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C25H23ClN2O2/c1-18-7-11-21(12-8-18)24(29)28-23(17-20-9-13-22(26)14-10-20)25(30)27-16-15-19-5-3-2-4-6-19/h2-14,17H,15-16H2,1H3,(H,27,30)(H,28,29)/b23-17-
• InChI Key: JAQVCZPJAPXCAD-QJOMJCCJSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(C=C2)Cl)C(=O)NCCC3=CC=CC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C\C2=CC=C(C=C2)Cl)/C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C25H23ClN2O2
• Molecular Weight: 418.9 g/mol

Description

Compounds with similar structures, such as N-(4-chlorophenyl)-2-[(pyridin-4-ylmethyl)amino]benzamide and N-(4-chlorophenyl)-2-[(cyclohexylcarbonyl)amino]benzamide, are often used in scientific research due to their potential applications in various fields. They belong to the class of organic compounds known as benzanilides, which are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Synthesis Analysis

While the specific synthesis process for “N-(2-(4-Chloro-phenyl)-1-phenethylcarbamoyl-vinyl)-4-methyl-benzamide” is not available, similar compounds are often synthesized through multistep processes involving condensation reactions and reactions with various intermediates.

Molecular Structure Analysis

The molecular structure of similar compounds is often confirmed by various spectroscopic techniques, including Fourier transform infrared spectroscopy (FTIR), proton nuclear magnetic resonance spectroscopy (1H NMR), and carbon 13 magnetic resonance spectroscopy (13C NMR).

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often characterized by their molecular weight, chemical formula, and various spectroscopic data.

Safety and Hazards

While the specific safety and hazards information for “N-(2-(4-Chloro-phenyl)-1-phenethylcarbamoyl-vinyl)-4-methyl-benzamide” is not available, similar compounds often come with warnings of potential toxicity.

Future Directions

Future research on similar compounds often involves the development of new synthesis methods that are more cost-effective and efficient, the investigation of potential therapeutic applications, and further studies to fully understand their mechanism of action.